Cas no 151929-97-4 (2-Ethoxy-4-Methoxy-1-Nitro-Benzene)

• Product Name: 2-Ethoxy-4-Methoxy-1-Nitro-Benzene
• CAS No: 151929-97-4
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• MDL: MFCD30185777
• CID: 4603641
• PubChem ID: 101585305
• Update Time: 2025-05-28

2-Ethoxy-4-Methoxy-1-Nitro-Benzene Chemical and Physical Properties

Names and Identifiers

• 2-ETHOXY-4-METHOXY-1-NITRO-BENZENE(WX609941)
• 2-ETHOXY-4-METHOXY-1-NITRO-BENZENE
• Benzene, 2-ethoxy-4-methoxy-1-nitro-
• AS-61992
• 2-Ethoxy-4-methoxy-1-nitrobenzene
• MFCD30185777
• W11767
• 151929-97-4
• BGA92997
• AKOS027429992
• 2-Ethoxy-4-Methoxy-1-Nitro-Benzene

• MDL： MFCD30185777
• Inchi： 1S/C9H11NO4/c1-3-14-9-6-7(13-2)4-5-8(9)10(11)12/h4-6H,3H2,1-2H3
• InChI Key： HGFTWYVQUALFRA-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=C(OC)C=C1OCC

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-Ethoxy-4-Methoxy-1-Nitro-Benzene

Comprehensive Overview of 2-Ethoxy-4-Methoxy-1-Nitro-Benzene (CAS No. 151929-97-4)

2-Ethoxy-4-Methoxy-1-Nitro-Benzene (CAS No. 151929-97-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, dye synthesis, and agrochemical research. This nitro-substituted benzene derivative exhibits unique chemical properties due to its ethoxy and methoxy functional groups, making it a subject of interest in advanced organic synthesis. Its molecular structure, C₉H₁₁NO₄, combines aromatic stability with reactive nitro groups, enabling diverse applications in fine chemicals.

In recent years, the demand for nitro-aromatic compounds like 2-Ethoxy-4-Methoxy-1-Nitro-Benzene has surged, driven by trends in sustainable chemistry and green synthesis. Researchers frequently search for "nitrobenzene derivatives applications" or "safe handling of methoxy-substituted aromatics," reflecting growing interest in eco-friendly production methods. The compound’s role in photodynamic therapy precursors and OLED materials further aligns with advancements in renewable energy and medical technology.

The synthesis of CAS No. 151929-97-4 typically involves nitration reactions under controlled conditions, with emphasis on yield optimization and waste reduction—a hotspot in modern chemical engineering. Analytical techniques such as HPLC and NMR are critical for purity verification, addressing common queries like "how to analyze nitrobenzene compounds." Its solubility in organic solvents (e.g., ethanol, acetone) and melting point (~90°C) are key parameters for industrial scalability.

From an SEO perspective, terms like "buy 2-Ethoxy-4-Methoxy-1-Nitro-Benzene" or "151929-97-4 supplier" highlight commercial relevance. However, regulatory compliance remains paramount; the compound is non-hazardous under standard conditions but requires proper storage to prevent degradation. Innovations in catalytic nitration and solvent recovery systems are frequently discussed in academic forums, linking this compound to broader themes of green chemistry and circular economy.

In conclusion, 2-Ethoxy-4-Methoxy-1-Nitro-Benzene exemplifies the intersection of traditional organic chemistry and contemporary sustainability goals. Its versatility in R&D and alignment with global trends like "bio-based intermediates" ensure its continued relevance in scientific and industrial communities.